Cas no 111600-93-2 (5-Ethynyl-4-methylthiazole)

• Product Name: 5-Ethynyl-4-methylthiazole
• CAS No: 111600-93-2
• MF: C₆H₅NS
• MW: 123.175599813461
• CID: 129329
• PubChem ID: 24971781
• Update Time: 2025-04-18

5-Ethynyl-4-methylthiazole Chemical and Physical Properties

Names and Identifiers

• 5-Ethynyl-4-methylthiazole
• Thiazole, 5-ethynyl-4-methyl-
• SCHEMBL3331477
• AKOS022190013
• THIAZOLE,5-ETHYNYL-4-METHYL-
• 111600-93-2
• EN300-787607
• 5-ethynyl-4-methyl-thiazole
• 5-ethynyl-4-methyl-1,3-thiazole

• Inchi： 1S/C6H5NS/c1-3-6-5(2)7-4-8-6/h1,4H,2H3
• InChI Key： QTHMRGOSYOSAOA-UHFFFAOYSA-N
• SMILES： S1C=NC(C)=C1C#C

Computed Properties

• Exact Mass: 123.01435
• Monoisotopic Mass: 123.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1A^2
• XLogP3: 1.6

Experimental Properties

• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 4,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 4,5-disubstituted thiazoles